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Compound of Interest

Compound Name: 3-Methoxy-2-methylaniline

Cat. No.: B139353

Essential Safety and Handling Guide for 3-
Methoxy-2-methylaniline

This guide provides immediate, essential safety and logistical information for handling 3-
Methoxy-2-methylaniline (CAS No. 19500-02-8) in a laboratory setting. The following
procedures are designed to ensure the safety of researchers, scientists, and drug development
professionals.

Hazard Identification and Classification

3-Methoxy-2-methylaniline is classified as harmful if swallowed.[1][2] As a primary aromatic
amine, it should be handled with care, as this class of compounds can be toxic, readily
absorbed through the skin, and may pose other health risks.[3][4]

Hazard Classification GHS Code Signal Word
Acute Toxicity, Oral (Categor
Y ( gory H302 Warning
4)
Source:[2]

Physical and Chemical Properties
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Property Value Source
Molecular Formula CsH11NO [2]
Molecular Weight 137.18 g/mol [2]
Form Solid

Melting Point 27-28 °C

Flash Point > 110 °C (> 230 °F) - closed

cup

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure. Aromatic amines can be

absorbed through the skin, making comprehensive protection essential.[3]

Protection Type

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile or Neoprene).

Inspect gloves before use.[5]

Prevents skin contact and

absorption.[3]

Eye/Face Protection

Safety goggles with side-
shields or a face shield.[5][6]

Protects eyes from splashes

and dust.

Skin and Body

Laboratory coat. Consider a

flame-resistant coat.[6]

Prevents contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood.
[7] If ventilation is inadequate
or vapors/aerosols are
generated, use a NIOSH-
approved respirator with an

organic vapor cartridge.[7][8]

Minimizes inhalation exposure.

Step-by-Step Handling and Storage Protocol
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4.1 Handling:

e Ventilation: Always handle 3-Methoxy-2-methylaniline in a well-ventilated area, preferably
within a chemical fume hood.[1][7]

» Avoid Contact: Wear the specified PPE to prevent any contact with skin and eyes.[1]
o Prevent Dust/Aerosols: Avoid the formation of dust and aerosols during handling.[1]

e Hygiene: Do not eat, drink, or smoke in the handling area.[1][9] Wash hands thoroughly after
handling the substance.[1]

e Equipment: Use non-sparking tools to prevent ignition sources.[1]

4.2 Storage:

Container: Store in a tightly closed, properly labeled container.[1][10]

Location: Keep the container in a cool, dry, and well-ventilated place.[1][10]

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents
and acids.[10][11]

Inspection: Regularly inspect storage areas for leaks or spills.[10]

Emergency Procedures

5.1 First Aid Measures:
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Exposure Route First Aid Procedure

If swallowed, rinse mouth with water.[1] Call a
Ingestion poison control center or doctor for medical help.

[1] Do not induce vomiting.[1]

Take off contaminated clothing immediately.[1]
i Wash the affected area with soap and plenty of
Skin Contact S )
water.[1] If skin irritation occurs, seek medical

advice.[9]

Immediately rinse with pure water for at least 15
Eye Contact )
minutes.[1] Consult a doctor.[1]

Move the person to fresh air.[1] If breathing is
Inhalation difficult, give oxygen.[1] Seek medical attention

if you feel unwell.[6]

5.2 Spill Response:
o Evacuate: Evacuate personnel to a safe area and ensure adequate ventilation.[1]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical
enter drains.[1]

e Clean-up:
o Wear full PPE, including respiratory protection if necessary.[12]
o Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).[7]

o Collect the absorbed material using spark-proof tools and place it into a suitable, closed
container for disposal.[1]

» Decontamination: Clean the affected area thoroughly.

Disposal Plan
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Disposal of 3-Methoxy-2-methylaniline and its contaminated materials must be handled as
hazardous waste.

o Waste Collection:

o Collect waste in a designated, compatible, and clearly labeled hazardous waste container.
[7][12] The label should include the words "Hazardous Waste" and the full chemical name.

[7]

o Do not mix with other waste streams unless directed by your institution's Environmental
Health and Safety (EHS) department.[7]

o Storage of Waste:

o Store the sealed waste container in a designated, secure area, preferably with secondary
containment.[7]

» Final Disposal:

o Arrange for pickup and disposal by a certified hazardous waste vendor, following all local,
state, and federal regulations.[1][9] Complete all necessary hazardous waste manifests or
tags as required by your institution.[7]

Workflow for Handling and Disposal

The following diagram outlines the complete workflow for the safe handling and disposal of 3-
Methoxy-2-methylaniline.
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Caption: Workflow for safe handling and disposal of 3-Methoxy-2-methylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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